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This guide provides a comprehensive comparison of theoretical models used to describe cold

collisions of Rubidium-87 (⁸⁷Rb) atoms, validated against experimental data. Understanding

these interactions is crucial for advancements in quantum computing, precision measurement,

and the development of novel quantum technologies. This document summarizes key

experimental findings and evaluates the performance of prominent theoretical frameworks in

predicting and explaining these phenomena.

Theoretical Models: An Overview
The behavior of ultracold ⁸⁷Rb atoms in collisions is primarily governed by the long-range van

der Waals interactions and the complex hyperfine structure of the colliding atoms. Two principal

theoretical models have proven highly effective in describing these interactions: Coupled-

Channel (CC) calculations and Multichannel Quantum Defect Theory (MQDT).

Coupled-Channel (CC) Calculations: This is a highly accurate, ab initio method that solves

the time-independent Schrödinger equation for the colliding atoms. It considers all relevant

interactions, including the interatomic potential, hyperfine interactions, and the effect of

external magnetic fields. The accuracy of CC calculations is primarily limited by the precision

of the input interatomic potentials. For ⁸⁷Rb, these potentials have been refined over the

years by comparing theoretical predictions with experimental data, leading to a high degree

of accuracy.
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Multichannel Quantum Defect Theory (MQDT): MQDT offers a more analytical and

computationally efficient approach. It separates the problem into two regions: a short-range

region where the interactions are complex and a long-range region where the potential is

well-known (typically a van der Waals potential). The complex short-range physics is

encapsulated in a set of energy-insensitive parameters. MQDT is particularly powerful for

analyzing series of bound states and resonances and for understanding the general features

of the scattering process without the need for extensive numerical calculations for every

energy and magnetic field.

Experimental Validation: Feshbach Resonances
Feshbach resonances are a key phenomenon in cold collisions, occurring when the energy of a

colliding atom pair in the continuum becomes resonant with a bound molecular state in a

different spin channel. These resonances allow for the precise tuning of the scattering length, a

crucial parameter that governs the strength of the interaction. The precise location of these

resonances provides a stringent test for theoretical models.

Data Presentation: Feshbach Resonance Locations
The following table presents a comparison of experimentally measured Feshbach resonance

locations in ⁸⁷Rb with theoretical predictions obtained from coupled-channel calculations. The

data is compiled from the work of Marte et al. (2002)[1][2][3][4].
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Entrance Channel
Experimental
B_exp (G)[1][2][3]
[4]

Theoretical B_th
(G)[1]

Relative Difference
(%)

1, -1⟩ + 1, -1⟩ 9.77

1, -1⟩ + 1, 0⟩ 155.04

1, 1⟩ + 1, -1⟩ 162.77

1, 1⟩ + 1, 0⟩ 176.33

1, 1⟩ + 1, 1⟩ 1007.40

2, -2⟩ + 2, -2⟩ 406.23

2, -1⟩ + 2, -2⟩ 499.9

2, 0⟩ + 2, -2⟩ 593.4

2, 1⟩ + 2, -2⟩ 685.43

2, 2⟩ + 2, -2⟩ 776.2

2, -1⟩ + 2, -1⟩ 632.45

2, 0⟩ + 2, -1⟩ 719.5

2, 1⟩ + 2, -1⟩ 805.9

2, 2⟩ + 2, -1⟩ 891.1

2, 0⟩ + 2, 0⟩ 831.3

2, 1⟩ + 2, 0⟩ 911.74

2, 2⟩ + 2, 0⟩ 990.7

2, 1⟩ + 2, 1⟩ 978.55

2, 2⟩ + 2, 1⟩ 1054.4

2, 2⟩ + 2, 2⟩ 1176.3

Note: The excellent agreement between the experimental and theoretical values, with relative

differences well below 0.1%, demonstrates the high accuracy of the coupled-channel model
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when using a refined interatomic potential for ⁸⁷Rb.

Experimental Protocol: Feshbach Resonance
Spectroscopy
The experimental determination of Feshbach resonances in ultracold ⁸⁷Rb typically involves the

following steps[1][4]:

Atom Trapping and Cooling: ⁸⁷Rb atoms are first captured and cooled in a magneto-optical

trap (MOT).

Transfer to a Magnetic or Optical Trap: The pre-cooled atoms are then transferred to a

conservative trap, such as a Ioffe-Pritchard magnetic trap or an optical dipole trap, to achieve

higher densities and lower temperatures through evaporative cooling.

State Preparation: The atoms are prepared in specific hyperfine states (the "entrance

channel") using radio-frequency or microwave fields.

Application of a Homogeneous Magnetic Field: A precisely controlled, homogeneous

magnetic field is applied to the atomic cloud.

Magnetic Field Scan and Atom Loss Detection: The magnetic field is scanned across a range

where Feshbach resonances are predicted to occur. At a resonance, the rate of inelastic

three-body recombination is significantly enhanced, leading to a measurable loss of atoms

from the trap. The magnetic field value at which the atom loss is maximal corresponds to the

position of the Feshbach resonance.

Imaging: The remaining atoms are detected by absorption imaging after a time-of-flight

expansion.

Experimental Validation: Photoassociation
Spectroscopy
Photoassociation (PA) spectroscopy is another powerful technique for probing the long-range

interactions between cold atoms. In this process, two colliding atoms absorb a photon to form
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an excited-state molecule. By scanning the frequency of the photoassociating laser, one can

map out the vibrational energy levels of the excited molecular potential.

Data Presentation: Photoassociation Data
Quantitative data from photoassociation experiments, such as cold molecule formation rates,

are often presented graphically in the literature rather than in extensive tables. However, the

analysis of the vibrational spectra obtained from PA allows for a precise determination of the

long-range interatomic potential parameters, which are crucial inputs for the theoretical models.

For instance, studies on the 0g⁻ long-range state of ⁸⁷Rb₂ have provided valuable data for

refining the C₆, C₈, and C₁₀ dispersion coefficients that describe the van der Waals

interaction[5].

Experimental Protocol: Photoassociation Spectroscopy
A typical photoassociation experiment with ultracold ⁸⁷Rb atoms follows these steps[5][6]:

Preparation of a Cold Atomic Sample: A high-density sample of ⁸⁷Rb atoms is prepared in a

MOT or an optical dipole trap.

Photoassociation Laser: A tunable laser is directed onto the cold atomic cloud. The laser

frequency is scanned in the vicinity of an atomic transition.

Molecule Formation: When the laser frequency is resonant with a transition from the colliding

atom pair to a vibrational level of an excited molecular state, excited molecules are formed.

Detection: The formation of excited molecules can be detected in several ways:

Trap Loss: The excited molecules can decay to untrapped states or undergo inelastic

collisions, leading to their loss from the trap. By monitoring the number of trapped atoms

as a function of the laser frequency, a PA spectrum is obtained.

Ion Detection: The excited molecules can be subsequently ionized by another laser. The

resulting molecular ions are then detected using a mass spectrometer. This method

provides a more direct measure of molecule formation.

Data Analysis: The positions of the resonances in the PA spectrum correspond to the binding

energies of the excited molecular vibrational levels. This information is then used to fit the
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parameters of the long-range interatomic potential.
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Caption: Workflow for validating theoretical models of cold collisions against experimental data.

Signaling Pathway Analogy: Feshbach Resonance
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Caption: Simplified representation of the Feshbach resonance mechanism in ⁸⁷Rb cold

collisions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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